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Compound of Interest

Compound Name: Phenylselenyl bromide

Cat. No.: B105852 Get Quote

Essential Safety and Handling Guide for
Phenylselenyl Bromide
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate and essential safety and logistical

information for the use of Phenylselenyl bromide, including detailed operational and disposal

plans.

Phenylselenyl bromide is a toxic and corrosive chemical that requires strict adherence to

safety protocols to prevent exposure and ensure environmental protection.[1][2][3][4] It is

harmful if inhaled or swallowed and can cause severe burns to the skin and eyes.[2][3][4]

Additionally, there is a risk of cumulative effects with prolonged exposure.[1] This compound is

also recognized as being very toxic to aquatic life with long-lasting effects.[1][2][3][4][5]

Personal Protective Equipment (PPE)
When handling Phenylselenyl bromide, the use of appropriate personal protective equipment

is mandatory. This includes:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that

conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[1][3]
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Skin Protection: To prevent skin exposure, wear appropriate protective gloves and clothing.

[1][3] Impervious gloves should be used and checked for their proper condition before each

use.[4]

Respiratory Protection: All handling must be conducted in a properly operating chemical

fume hood.[1][4] If exposure limits are exceeded, a NIOSH/MSHA or European Standard EN

149 approved respirator is required.[1][3]

Quantitative Data Summary
The following table summarizes key quantitative data for Phenylselenyl bromide:

Property Value

Appearance Black crystals[1]

Odor Stench[1][2][3]

Melting Point 58 - 62 °C[2][5]

Boiling Point 107 - 108 °C at 20 hPa[2][5]

OSHA PEL (as Se) 0.2 mg/m³ TWA[1]

UN Number 2928[2][5]

Transport Hazard Class
6.1 (Toxic), Subsidiary Hazard 8 (Corrosive)[2]

[5]

Operational Plan: Step-by-Step Handling Procedure
This section provides a detailed methodology for the safe handling of Phenylselenyl bromide
in a laboratory setting.

1. Pre-Operational Checks:

Ensure the chemical fume hood is functioning correctly, with an average face velocity of at
least 100 feet per minute.[4]
Verify that an eyewash station and safety shower are readily accessible.[2][3]
Assemble all necessary PPE and ensure it is in good condition.
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Prepare all necessary equipment and reagents for the experiment within the fume hood to
minimize movement of the hazardous material.
Have appropriate spill cleanup materials readily available.

2. Handling Phenylselenyl Bromide:

Don all required PPE before opening the container.
Phenylselenyl bromide is moisture-sensitive; handle it under an inert gas such as nitrogen.
[1][4][5]
Carefully weigh the required amount of the solid in a tared, sealed container within the fume
hood. Avoid creating dust.[5][6]
If transferring the substance, do so with caution to prevent spillage.
Do not eat, drink, or smoke when using this product.[7]
Keep the container tightly closed when not in use.[2][4][5]

3. Post-Operational Procedure:

Upon completion of the work, decontaminate all surfaces and equipment that may have
come into contact with Phenylselenyl bromide.
Wash hands and any exposed skin thoroughly after handling.[2][3][4]
Remove and properly store or dispose of PPE. Contaminated clothing should be removed
immediately and washed before reuse.[4]

Disposal Plan
The disposal of Phenylselenyl bromide and its contaminated materials must be handled with

extreme care to prevent environmental contamination.

Waste Classification: This material and its container must be disposed of as hazardous

waste.[1][2][3][8]

Environmental Precautions: Avoid release to the environment.[5] Do not let the product enter

drains.[2][5][6][8]

Disposal Method:

Collect all waste, including unused product and contaminated materials, in a suitable,

closed, and properly labeled container for disposal.[5]
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Engage a licensed disposal company for the final disposal of the hazardous waste.[5]

One recommended disposal method is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[5]

Contaminated packaging should be disposed of as unused product.[2][5][8]

Emergency Procedures Workflow
The following diagram illustrates the logical workflow for responding to an emergency involving

Phenylselenyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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